Cas no 61767-95-1 (Pyrimidine, 2-(ethylthio)-4-methyl-)

Pyrimidine, 2-(ethylthio)-4-methyl- structure
61767-95-1 structure
Product Name:Pyrimidine, 2-(ethylthio)-4-methyl-
CAS No:61767-95-1
MF:C7H10N2S
MW:154.232699871063
CID:466873
PubChem ID:963569
Update Time:2025-04-19

Pyrimidine, 2-(ethylthio)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 2-(ethylthio)-4-methyl-
    • 2-ethylsulfanyl-4-methylpyrimidine
    • 61767-95-1
    • 2-Ethylthio-4-methylpyrimidine, AldrichCPR
    • SCHEMBL8363955
    • DTXSID20359446
    • Inchi: 1S/C7H10N2S/c1-3-10-7-8-5-4-6(2)9-7/h4-5H,3H2,1-2H3
    • InChI Key: UMWCDWFRCQLEMU-UHFFFAOYSA-N
    • SMILES: S(C1=NC=CC(C)=N1)CC

Computed Properties

  • Exact Mass: 154.0566
  • Monoisotopic Mass: 154.05646950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 97.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 51.1Ų

Experimental Properties

  • PSA: 25.78
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